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Valencene Production Tiers by Microbial Host

. . . Engineering Reported .
Host Organism  Specific Strain Substrate . Citation
Strategy Titer
Yeast Saccharomyces Enhanced MVA Glucose 16.6 g/L (Fed- [1]
cerevisiae pathway; enzyme batch
engineering; bioreactor)
process
optimization
Yeast Yarrowia lipolytica  Protein Glucose 813 mg/L [2]
engineering to (Shake flask)
improve MVA
pathway and
valencene
synthase activity
Yeast Komagataella Fusion enzyme of  Glucose 173.6 mg/L [2]
phaffii FPP synthase and (Shake flask)

valencene
synthase;
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. . . Engineering Reported .
Host Organism  Specific Strain Substrate . Citation
Strategy Titer
enhanced MVA
pathway
Yeast Saccharomyces Optimized Glucose 110.6 mg/L [2]
cerevisiae Haloarchaea-type (Shake flask)
MVA pathway in
peroxisomes
Bacteria Rhodobacter Heterologous MVA  Glucose & 120.53 mg/L [2]
sphaeroides pathway; knockout  Cornstalk (Glucose);
of competing hydrolysate 100.51 mg/L
genes; quorum- (Cornstalk)
sensing promoter
Bacteria Corynebacterium  Refined trace Not 72% increase [3]
glutamicum element Specified vs. standard
composition in medium
growth medium (Specific titer
not given)
Cyanobacteria  Synechocystis sp.  Fusion protein of CO2 19 mglg (cell [2]
(Microalgae) PCC 6803 FPP synthase and dry weight)
valencene
synthase

Key Experimental Protocols

The high valencene production levels are achieved through systematic metabolic engineering and process

optimization.

¢ Engineering Strategy in Saccharomyces cerevisiae (Highest Titer): The top-producing S.
cerevisiae strain was engineered by coupling cell growth with pathway induction [1]. A key step was
using a synthetic galactose-inducible promoter system to tightly control the expression of
valencene synthase. This approach avoids the burden of constitutive protein expression during the
growth phase, leading to high productivity during the production phase [1].
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e Engineering Strategy in Rhodobacter sphaeroides (Using Agricultural Waste): The engineering
of R. sphaeroides was done stepwise [2]:

[e]

The following diagram illustrates the core metabolic pathways engineered in these microorganisms to

Initial Production: Heterologous expression of valencene synthase from Callitropsis
nootkatensis (CnVS) enabled de novo production from glucose.

Enhancing Precursor Supply: Competing pathways that consume NADPH or produce
byproducts (genes phaB, gdhA, ladH) were knocked out.

Decoupling Growth and Production: A quorum-sensing promoter (Pcer) was used to delay
valencene production until after the active growth phase, reducing metabolic burden.
Boosting FPP Supply: A heterologous mevalonate (MVA) pathway was integrated into the
genome to enhance the supply of the key precursor, farnesyl pyrophosphate (FPP).
Substrate Switch: The optimized strain was successfully cultivated in alkali-pretreated
cornstalk hydrolysate to produce valencene from agricultural waste [2].

produce valencene.
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Research Recommendations

For researchers selecting a host organism, consider these points:

e For Maximum Titer: The current evidence strongly supports yeast platforms, particularly
Saccharomyces cerevisiae and Yarrowia lipolytica, as the most efficient hosts for high-level
valencene production [2] [1]. Their native mevalonate pathway provides a strong foundation for

engineering.
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e For Sustainable Processes: If your research priority is sustainability and the use of non-food
feedstocks, bacterial hosts like *Rhodobacter sphaeroides* are highly promising. Their ability to utilize
complex substrates like agricultural waste hydrolysates offers a significant advantage [2].

¢ For Novel Platforms: While production levels are currently low, cyanobacteria represent a frontier
for direct carbon capture, producing valencene from CO:. This platform may be of interest for
foundational research on photosynthetic biorefineries [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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